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22-hydroxycholecalciferol 22-hydroxycholecalciferol
Brand Name: Vulcanchem
CAS No.: 110927-46-3
VCID: VC0217047
InChI: InChI=1S/C27H44O2/c1-18(2)8-15-26(29)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(28)12-9-19(22)3/h10-11,18,20,23-26,28-29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23+,24+,25-,26-,27+/m0/s1
SMILES: CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)O
Molecular Formula: C8 H18 N4
Molecular Weight: 400.6 g/mol

22-hydroxycholecalciferol

CAS No.: 110927-46-3

Main Products

VCID: VC0217047

Molecular Formula: C8 H18 N4

Molecular Weight: 400.6 g/mol

22-hydroxycholecalciferol - 110927-46-3

CAS No. 110927-46-3
Product Name 22-hydroxycholecalciferol
Molecular Formula C8 H18 N4
Molecular Weight 400.6 g/mol
IUPAC Name (1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2S,3S)-3-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
Standard InChI InChI=1S/C27H44O2/c1-18(2)8-15-26(29)20(4)24-13-14-25-21(7-6-16-27(24,25)5)10-11-22-17-23(28)12-9-19(22)3/h10-11,18,20,23-26,28-29H,3,6-9,12-17H2,1-2,4-5H3/b21-10+,22-11-/t20-,23+,24+,25-,26-,27+/m0/s1
Standard InChIKey OCHNORYGWPYCAK-BANFDOQOSA-N
Isomeric SMILES C[C@@H]([C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O)C)[C@H](CCC(C)C)O
SMILES CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)O
Canonical SMILES CC(C)CCC(C(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C)O
Synonyms 22-hydroxycholecalciferol
22-hydroxyvitamin D3
PubChem Compound 6449826
Last Modified Nov 11 2021
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